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Compound of Interest

Compound Name: Britanin

Cat. No.: B1197286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the molecular mechanisms

underlying the anticancer effects of Britannin, a sesquiterpene lactone. It consolidates current

research findings on its impact on various cancer cell lines, delineates the key signaling

pathways it modulates, and offers detailed protocols for relevant experimental procedures.

Core Mechanism of Action
Britannin exerts its anticancer effects through a multi-targeted approach, primarily by inducing

apoptosis, instigating cell cycle arrest, and modulating critical signaling pathways involved in

cancer cell proliferation and survival. A central element of its mechanism is the induction of

reactive oxygen species (ROS), which triggers a cascade of downstream events culminating in

cancer cell death.[1][2]

Quantitative Efficacy of Britannin
The cytotoxic and anti-proliferative effects of Britannin have been quantified across a range of

cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the

concentration of a drug that is required for 50% inhibition in vitro, are summarized below.
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Cell Line Cancer Type IC50 (µM)
Exposure Time
(h)

Reference

MCF-7 Breast Cancer 9.6 Not Specified [1]

MCF-7 Breast Cancer 6.3 48 [3]

MCF-7 Breast Cancer 51.65 24 [4]

MCF-7 Breast Cancer 48.46 48 [4]

MCF-7 Breast Cancer 14.13 72 [4]

MDA-MB-468 Breast Cancer 6.8 Not Specified [1]

HepG2 Liver Cancer 6.9 48 [1][3]

K562
Chronic Myeloid

Leukemia
8.1 Not Specified [5]

U937
Acute Myeloid

Leukemia
3.9 Not Specified [5]

Key Signaling Pathways Modulated by Britannin
Britannin's anticancer activity is attributed to its ability to interfere with several key signaling

pathways that are often dysregulated in cancer.

1. Induction of Apoptosis via the Mitochondrial Pathway:

Britannin is a potent inducer of apoptosis, primarily through the intrinsic or mitochondrial

pathway.[2] This process is initiated by an increase in intracellular ROS levels.[1][6] The

generated ROS leads to a loss of the mitochondrial transmembrane potential and the

subsequent release of cytochrome c from the mitochondria into the cytosol.[2] This, in turn,

activates a cascade of caspases, including caspase-3, which are the executioners of

apoptosis.[4] Britannin has been shown to upregulate the pro-apoptotic protein Bax and

downregulate the anti-apoptotic protein Bcl-2, further promoting apoptosis.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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